Cas no 2229093-67-6 (2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine
• CAS No: 2229093-67-6
• MF: C₁₀H₈F₅N
• MW: 237.169239997864
• CID: 5902510
• PubChem ID: 165855930
• Update Time: 2025-06-08

2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine
• [2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropyl]methanamine
• EN300-1947535
• 2229093-67-6

• Inchi： 1S/C10H8F5N/c11-6-1-5(2-7(12)8(6)13)9(4-16)3-10(9,14)15/h1-2H,3-4,16H2
• InChI Key： YNJMCOOPGILMNP-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C(=C(C=1)F)F)F)CN)F

Computed Properties

• Exact Mass: 237.05769007g/mol
• Monoisotopic Mass: 237.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine

Introduction to 2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine (CAS No. 2229093-67-6)

2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine is a fluorinated heterocyclic amine that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2229093-67-6, belongs to a class of molecules that incorporate both fluorine and cyclopropyl moieties, which are known to enhance metabolic stability and binding affinity in drug candidates. The presence of multiple fluorine atoms in the aromatic ring further underscores its significance in medicinal chemistry, as fluorine substitution can modulate pharmacokinetic properties and improve bioavailability.

The structural framework of 2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine consists of a cyclopropyl group attached to an amine functionality, with the aromatic ring bearing three fluorine atoms at the 3, 4, and 5 positions. This arrangement creates a molecule with high lipophilicity and electronic properties that make it an attractive scaffold for developing novel therapeutic agents. The cyclopropyl ring introduces rigidity to the molecule, which can be beneficial for optimizing interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to enhance drug-like properties. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetics, including increased metabolic stability and reduced susceptibility to enzymatic degradation. Additionally, fluorine substitution can influence the electronic distribution within the molecule, affecting binding affinity and selectivity. These attributes have made fluorinated amines a privileged class of compounds in drug discovery efforts.

2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine has been studied in the context of developing inhibitors for various therapeutic targets. For instance, its structural motif has been explored as a potential scaffold for kinase inhibitors, where the combination of the cyclopropyl group and the electron-withdrawing effect of the trifluorophenyl ring can facilitate optimal binding interactions. Preliminary computational studies suggest that this compound may exhibit favorable interactions with hinge regions of protein kinases, making it a promising candidate for further optimization.

Moreover, the trifluorophenyl group in 2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine has been shown to enhance binding affinity through π-stacking interactions and electrostatic effects. These features are particularly relevant in designing small-molecule inhibitors that require precise spatial orientation within the active site of biological targets. The presence of multiple fluorine atoms also allows for fine-tuning of electronic properties via halogen bonding or dipole-dipole interactions, which can be exploited to improve target engagement.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex fluorinated amines like 2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine. Techniques such as palladium-catalyzed cross-coupling reactions and directed functionalization strategies have made it possible to introduce fluorine atoms at specific positions with high precision. These synthetic advancements have facilitated the exploration of novel derivatives and analogs with enhanced biological activity.

The potential applications of 2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine extend beyond kinase inhibition. Its structural features make it a versatile scaffold for developing compounds targeting other enzyme families and receptors involved in critical biological pathways. For example, modifications to the cyclopropyl or amine moieties could lead to derivatives with activity against proteases or ion channels. The trifluorophenyl group also offers opportunities for further functionalization via nucleophilic aromatic substitution or metal-catalyzed reactions.

In conclusion,2,2-difluoro-1-(3,4,5-trifluorophenyl)cyclopropylmethanamine (CAS No. 2229093-67-6) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. The combination of fluorine substitution and cyclopropyl moieties provides a favorable balance of lipophilicity and metabolic stability while allowing for further optimization through structural modifications. As research in fluorinated compounds continues to progress, this molecule holds significant promise for contributing to next-generation therapeutics targeting various diseases.